![molecular formula C16H22N2O2S B3814509 N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide](/img/structure/B3814509.png)
N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide
Overview
Description
N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide, also known as A-803467, is a selective blocker of the tetrodotoxin-resistant Na+ channel Nav1.8. This chemical compound has been extensively studied for its potential use in pain management and treatment.
Mechanism of Action
N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide selectively blocks Nav1.8 channels by binding to a specific site on the channel. Nav1.8 channels are involved in the transmission of pain signals, and blocking these channels can reduce the transmission of pain signals to the brain. By selectively blocking Nav1.8 channels, this compound has the potential to reduce pain without affecting other neuronal functions.
Biochemical and Physiological Effects:
Studies have shown that this compound has the potential to reduce pain without affecting other neuronal functions. This selective blocking of Nav1.8 channels can reduce the transmission of pain signals to the brain, resulting in pain relief. This compound may also have anti-inflammatory effects and can reduce hypersensitivity to pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide in lab experiments is its selectivity for Nav1.8 channels. This selectivity allows for the specific targeting of pain signals without affecting other neuronal functions. However, one limitation of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells.
Future Directions
For the use of N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide include further studies on its potential use in pain management and treatment. Studies can also be conducted to investigate the potential anti-inflammatory effects of this compound. Further research can also be conducted to investigate the potential toxicity of this compound and to determine safe dosages for use in humans. Additionally, studies can be conducted to investigate the potential use of this compound in other conditions, such as inflammation and neuropathic pain.
Scientific Research Applications
N-butyl-4-ethyl-N-(2-furylmethyl)-2-methyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential use in pain management. Nav1.8 channels are expressed in peripheral sensory neurons and are involved in the transmission of pain signals. By selectively blocking Nav1.8 channels, this compound has the potential to reduce pain without affecting other neuronal functions. Studies have also shown that this compound may have anti-inflammatory effects and can reduce hypersensitivity to pain.
properties
IUPAC Name |
N-butyl-4-ethyl-N-(furan-2-ylmethyl)-2-methyl-1,3-thiazole-5-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2S/c1-4-6-9-18(11-13-8-7-10-20-13)16(19)15-14(5-2)17-12(3)21-15/h7-8,10H,4-6,9,11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSKWUHBGMHJVEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC1=CC=CO1)C(=O)C2=C(N=C(S2)C)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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